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Compound of Interest

Compound Name: 4-Methoxybenzonitrile

Cat. No.: B7767037

4-Cyanoanisole, also known by its synonyms 4-Methoxybenzonitrile or p-Anisonitrile, is an
aromatic nitrile compound that serves as a critical intermediate in the synthesis of
pharmaceuticals, agrochemicals, dyes, and fine chemicals.[1][2] Its molecular structure,
featuring a methoxy group and a nitrile group on a benzene ring, imparts a unique combination
of polarity and reactivity. This makes it a valuable building block in organic synthesis,
particularly in reactions involving nucleophilic substitution.[1] This guide provides a
comprehensive overview of its core physical properties, standardized methodologies for their
determination, and essential spectroscopic and safety data to support its application in a
research and development setting.

Core Physicochemical Properties

The fundamental physical constants of 4-Cyanoanisole define its behavior in a laboratory
setting. These properties are crucial for process design, purification, and analytical
characterization.
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Property Value Source(s)
Molecular Formula CsH/NO [1112][3][4]
Molecular Weight 133.15 g/mol [L112][31[41[5]
Appearance White crystalline powder [1][5]

CAS Number 874-90-8 [LI[2113]14]15]116]
Melting Point 57-61.5°C [1][71[8]

Boiling Point 256 - 257 °C (at 1.02 bar) [L11031[7]

Dipole Moment 475D [8]

Molecular Structure

The arrangement of atoms in 4-Cyanoanisole is fundamental to its physical and chemical
properties. The presence of the electron-donating methoxy group and the electron-withdrawing
nitrile group at opposite ends of the aromatic ring creates a significant dipole moment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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